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Introduction
Dextran sulfate sodium (DSS)-induced colitis is a widely used mouse model to study the

pathogenesis of inflammatory bowel disease (IBD) and to evaluate potential therapeutic

agents. Histological analysis of the colon is a critical endpoint in this model to assess the extent

of inflammation and tissue damage. The Swiss roll technique offers a significant advantage

over traditional cross-sectional analysis by allowing for the examination of the entire colon—

from the proximal to the distal end—in a single histological section.[1][2] This comprehensive

view is crucial for a more accurate and holistic assessment of colitis severity, as the

inflammation induced by DSS can be unevenly distributed along the length of the colon.

These application notes provide a detailed protocol for the preparation of colonic Swiss rolls

from mice with DSS-induced colitis, along with guidelines for histological scoring and data

presentation.

Experimental Protocols
Protocol 1: Preparation of Colonic Swiss Roll
This protocol details the steps for harvesting and preparing a mouse colon for histological

analysis using the Swiss roll technique.
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Dissection tools (scissors, forceps)

Phosphate-buffered saline (PBS), ice-cold

Petri dish

Syringe (10 mL) with a gavage needle or blunt-ended needle

Filter paper or paper towel

Toothpick or wooden applicator stick

10% neutral buffered formalin

Tissue cassette

Procedure:

Animal Euthanasia and Colon Dissection:

Euthanize the mouse using a humane, approved method.

Make a midline abdominal incision and carefully expose the abdominal cavity.

Identify the colon and carefully dissect it from the cecum to the rectum, freeing it from the

surrounding mesentery and adipose tissue.[1]

Colon Flushing and Opening:

Place the excised colon in a petri dish containing ice-cold PBS.

Gently flush the luminal contents with ice-cold PBS using a syringe with a gavage needle

until the colon is clean.[3]

Transfer the cleaned colon to a flat surface, such as filter paper or a paper towel.

Carefully cut the colon open longitudinally along the mesenteric line.[1]

Swiss Roll Preparation:
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Lay the opened colon flat with the luminal side facing upwards.

Starting from the distal end, carefully and tightly roll the colon around a toothpick or

wooden applicator stick.[1] Ensure the roll is compact but not overly stretched.

Once fully rolled, carefully slide the Swiss roll off the toothpick and into a labeled tissue

cassette.[1]

Fixation and Processing:

Immediately place the tissue cassette containing the Swiss roll into 10% neutral buffered

formalin for fixation. Fixation time is typically 24 hours.

After fixation, the tissue can be processed for paraffin embedding, sectioning, and staining

(e.g., Hematoxylin and Eosin - H&E).

Protocol 2: Histological Scoring of DSS-Induced Colitis
This protocol provides a widely used scoring system to quantify the histological changes

observed in the colons of mice with DSS-induced colitis. The scoring should be performed by a

trained individual in a blinded manner to avoid bias.

Scoring Parameters:

The total histological score is the sum of the scores for inflammation severity, extent of

inflammation, and crypt damage, multiplied by a factor representing the percentage of tissue

involvement.[4]

Data Presentation:

Summarize the quantitative histological data in a table for clear comparison between

experimental groups.
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Group Animal ID

Inflammat
ion
Severity
(0-3)

Extent of
Inflammat
ion (0-3)

Crypt
Damage
(0-4)

%
Involvem
ent (1-4)

Total
Histology
Score

Control 1 0 0 0 1 0

Control 2 0 1 0 1 1

DSS-

Treated
1 3 3 4 4 40

DSS-

Treated
2 2 3 3 3 24

Drug X +

DSS
1 1 2 1 2 8

Drug X +

DSS
2 1 1 1 2 6

Histological Scoring Criteria
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Parameter Score Description

Inflammation Severity 0 None

1 Mild

2 Moderate

3 Severe

Extent of Inflammation 0 None

1 Mucosa

2 Mucosa and Submucosa

3 Transmural

Crypt Damage 0 None

1 Basal 1/3 damaged

2 Basal 2/3 damaged

3 Only surface epithelium intact

4 Entire crypt and epithelium lost

% Involvement 1 1-25%

2 26-50%

3 51-75%

4 76-100%

Table adapted from Dieleman et al.[4]

A simplified scoring system can also be utilized, focusing on two main categories:

inflammation/injury and erosion/ulceration.[1] This can enhance reproducibility, especially in

high-throughput studies.

Key Histopathological Features in DSS Colitis
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Neutrophil Infiltration: A hallmark of acute inflammation in DSS colitis is the infiltration of

neutrophils into the lamina propria and epithelium, sometimes forming crypt abscesses.[5][6]

Goblet Cell Depletion: A significant reduction in the number of mucus-producing goblet cells

is a common feature of DSS-induced colitis.[7][8]

Crypt Architecture Distortion: Damage to the epithelial lining leads to irregular, shortened,

and branched crypts, and in severe cases, complete loss of crypts.[7][9]

Signaling Pathways in DSS-Induced Colitis
The pathogenesis of DSS-induced colitis involves the activation of several inflammatory

signaling pathways. The disruption of the epithelial barrier by DSS allows luminal bacteria and

their products to enter the lamina propria, triggering an innate immune response.

TLR4-MyD88-NF-κB Signaling Pathway
Lipopolysaccharide (LPS), a component of Gram-negative bacteria, activates Toll-like receptor

4 (TLR4), leading to the recruitment of the adaptor protein MyD88. This initiates a signaling

cascade that culminates in the activation of the transcription factor NF-κB. Activated NF-κB

translocates to the nucleus and promotes the transcription of pro-inflammatory cytokines such

as TNF-α, IL-6, and IL-1β, driving the inflammatory response in the colon.[10]
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TLR4-MyD88-NF-κB Signaling Pathway in DSS Colitis.

PI3K/PTEN Signaling Pathway
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The PI3K/PTEN signaling pathway is another critical regulator of the immune response in

colitis. In dendritic cells, aberrant activation of PI3K signaling (for instance, through the deletion

of its negative regulator, PTEN) can lead to increased production of IL-6. This, in turn, can

exacerbate T-helper 1 (Th1) cell responses, contributing to the inflammatory cascade in the

colon.[11]
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PI3K/PTEN Signaling in Dendritic Cells during Colitis.

Experimental Workflow
The following diagram illustrates the overall experimental workflow, from the induction of colitis

to data analysis.
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Experimental Workflow for DSS Colitis Swiss Roll Histology.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12396765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The Swiss roll technique is a powerful tool for the comprehensive histological evaluation of

DSS-induced colitis in mice. By providing a view of the entire colon, it allows for a more

accurate and reproducible assessment of disease severity and the effects of therapeutic

interventions. The standardized protocols and scoring systems presented here provide a

framework for researchers to generate robust and comparable data in their preclinical IBD

studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9063450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9063450/
https://www.benchchem.com/product/b12396765#swiss-roll-technique-for-dss-colon-histology
https://www.benchchem.com/product/b12396765#swiss-roll-technique-for-dss-colon-histology
https://www.benchchem.com/product/b12396765#swiss-roll-technique-for-dss-colon-histology
https://www.benchchem.com/product/b12396765#swiss-roll-technique-for-dss-colon-histology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

